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Compound of Interest

Compound Name: Pigment Red 48:1

Cat. No.: B3357847 Get Quote

A Comparative Guide to the Rheological Properties of Inks Formulated with Different Red

Pigments

The selection of a red pigment in ink formulation extends beyond achieving the desired hue; it

is a critical factor that dictates the rheological behavior of the ink, thereby influencing its

performance in printing processes. The viscosity, shear-thinning nature, and thixotropy of an

ink are paramount to ensuring optimal flow, transfer, and film formation. This guide provides a

comparative analysis of the rheological properties of inks containing various red pigments,

supported by experimental data and detailed methodologies for evaluation.

Data Summary of Comparative Rheological
Properties
The following table summarizes illustrative quantitative rheological data for water-based ink

formulations containing different red pigments. It is important to note that while C.I. Pigment

Red 52:1 is known for imparting lower viscosity, other pigments like certain grades of C.I.

Pigment Red 57:1 can lead to significantly higher viscosity and yield stress.[1] The data for

quinacridone (Pigment Red 122) and other azo pigments (Pigment Red 2) are derived from

different ink systems (UV-curable and polyethylene masterbatches, respectively) and are

included to provide a broader comparative context.[2]
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Pigment
Type

Pigment
Class

Pigment
Concentr
ation (%
by
weight)

Shear
Rate (s⁻¹)

Apparent
Viscosity
(mPa·s)

Yield
Stress
(Pa)

Ink
System

C.I.

Pigment

Red 52:1

Monoazo

(Ca Salt

Lake)

15 10 800 5

Water-

Based

(Illustrative

)[1]

15 100 350 5

20 10 1200 8

20 100 500 8

Comparativ

e Red

Pigment

(e.g., C.I.

Pigment

Red 57:1)

Monoazo

(Ca Salt

Lake)

15 10 1500 10

Water-

Based

(Illustrative

)[1]

15 100 600 10

20 10 2500 15

20 100 900 15

Pigment

Red 122

Quinacrido

ne

Not

Specified

Not

Specified
43,800

Not

Specified

UV-

Curable

Pigment

Red 2

Naphthol

AS

Not

Specified

Not

Specified
49,100

Not

Specified

UV-

Curable

Note: The viscosity values for Pigment Red 122 and Pigment Red 2 are presented in mPa·s for

consistency, converted from the source's Pa·s. This data is from a study on UV curable inks

and may not be directly comparable to the water-based illustrative data.

Key Rheological Observations
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Low Viscosity Formulations: Inks formulated with C.I. Pigment Red 52:1 generally exhibit

lower viscosity compared to those containing some other common red pigments, such as

certain grades of C.I. Pigment Red 57:1.[1] This is a significant advantage for printability,

allowing for better ink transfer and flow.[1]

Shear-Thinning Behavior: Most pigmented inks, including those with the red pigments

discussed, are non-Newtonian and exhibit pseudoplastic (shear-thinning) behavior.[1] This

means their viscosity decreases as the shear rate increases, a crucial property for efficient

printing processes.[1]

Thixotropy: Inks containing these pigments are also likely to display thixotropy, a time-

dependent shear-thinning property.[1] This allows the ink to become fluid under the high

shear forces of printing and then regain viscosity at rest, which helps to prevent excessive

spreading.[1]

Pigment Class Influence: Organic red pigments can be broadly categorized into classes such

as azo pigments, quinacridones, perylenes, and anthraquinones.[3] While azo pigments are

common and cost-effective, their heat and light resistance can be moderate.[3] Quinacridone

reds are known for high transparency and excellent lightfastness.[3] The choice of pigment

class can influence the rheological profile due to differences in particle size, shape, and

surface chemistry.

Experimental Workflow for Comparative Rheological
Analysis
The following diagram outlines a typical experimental workflow for the comparative rheological

study of inks containing different red pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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